Cas no 1421530-22-4 (2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide
• CAS No: 1421530-22-4
• MF: C₁₉H₂₀ClN₃O₃
• MW: 373.833403587341
• CID: 5406384
• Update Time: 2025-06-12

2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[[5-(furan-2-yl)-1-(2-methoxyethyl)pyrazol-3-yl]methyl]acetamide
• 2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide

• Inchi： 1S/C19H20ClN3O3/c1-25-10-8-23-17(18-3-2-9-26-18)12-16(22-23)13-21-19(24)11-14-4-6-15(20)7-5-14/h2-7,9,12H,8,10-11,13H2,1H3,(H,21,24)
• InChI Key： NCQLJOUPWOIKOR-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)N(CCOC)N=1)(=O)CC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide

Research Brief on 2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide (CAS: 1421530-22-4)

The compound 2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide (CAS: 1421530-22-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a furan-2-yl moiety and a 4-chlorophenyl group, contributing to its bioactivity. The molecule's design is hypothesized to target specific protein-protein interactions or enzymatic pathways, making it a promising candidate for drug development. Preliminary in vitro assays have demonstrated its efficacy in modulating key biological targets, though further validation is required.

One of the most notable advancements in the study of this compound is its synthesis route, which has been optimized for higher yield and purity. Researchers have employed modern techniques such as microwave-assisted synthesis and green chemistry principles to improve scalability. These methodological improvements are critical for advancing the compound to preclinical stages.

Pharmacological evaluations have revealed that 2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide exhibits selective binding affinity towards certain receptors implicated in inflammatory and neurodegenerative diseases. For instance, recent data suggest its potential as an anti-inflammatory agent, with IC50 values comparable to existing therapeutics. However, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), remains under investigation.

In addition to its therapeutic potential, the compound's safety profile has been a focal point of recent research. Toxicity studies in animal models have shown mixed results, with some indicating minimal adverse effects at therapeutic doses, while others highlight the need for structural modifications to reduce off-target interactions. These findings underscore the importance of further optimization to enhance its therapeutic index.

Looking ahead, the compound's development pipeline is expected to progress with more rigorous in vivo studies and potential clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into a viable drug candidate. Future research directions may also explore its applications in combination therapies or as a scaffold for derivative compounds with enhanced properties.

In conclusion, 2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide represents a promising avenue for drug discovery, with its unique chemical structure and bioactivity. While challenges remain in its development, the compound's potential to address unmet medical needs makes it a noteworthy subject of ongoing research in the chemical biology and pharmaceutical sectors.